Cas no 2168208-63-5 (tert-butyl 3-2-(fluorosulfonyl)ethylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(fluorosulfonyl)ethylpyrrolidine-1-carboxylate
• CAS No: 2168208-63-5
• MF: C₁₁H₂₀FNO₄S
• MW: 281.344205856323
• CID: 6567830
• PubChem ID: 165532810
• Update Time: 2025-06-22

tert-butyl 3-2-(fluorosulfonyl)ethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(fluorosulfonyl)ethylpyrrolidine-1-carboxylate
• EN300-1577370
• tert-butyl 3-[2-(fluorosulfonyl)ethyl]pyrrolidine-1-carboxylate
• 2168208-63-5

• Inchi： 1S/C11H20FNO4S/c1-11(2,3)17-10(14)13-6-4-9(8-13)5-7-18(12,15)16/h9H,4-8H2,1-3H3
• InChI Key： LBSACIPPOHQHRN-UHFFFAOYSA-N
• SMILES： S(CCC1CN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 281.10970745g/mol
• Monoisotopic Mass: 281.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-2-(fluorosulfonyl)ethylpyrrolidine-1-carboxylate

tert-butyl 3-(2-(fluorosulfonyl)ethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound CAS No 2168208-63-5, also known as tert-butyl 3-(2-(fluorosulfonyl)ethyl)pyrrolidine-1-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a pyrrolidine ring substituted with a tert-butyl group and a fluorosulfonyl-containing ethyl chain. The combination of these groups imparts distinctive electronic and steric properties, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of tert-butyl 3-(2-(fluorosulfonyl)ethyl)pyrrolidine-1-carboxylate in the development of advanced materials, particularly in the context of its role as an intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that the fluorosulfonyl group enhances the compound's reactivity, enabling it to participate in a wide range of nucleophilic substitutions and cycloaddition reactions. This makes it an attractive candidate for use in drug discovery programs targeting complex biological pathways.

In terms of its synthesis, the compound is typically prepared through a multi-step process involving the reaction of pyrrolidine derivatives with fluorosulfonic acid derivatives. The use of modern catalytic methods has significantly improved the efficiency and selectivity of these reactions, allowing for the scalable production of CAS No 2168208-63-5. The stability and purity of the final product are critical factors in determining its suitability for downstream applications, particularly in sensitive biochemical assays.

The structural versatility of tert-butyl 3-(2-(fluorosulfonyl)ethyl)pyrrolidine-1-carboxylate has also led to its exploration in polymer chemistry. Scientists have investigated its ability to act as a monomer in the synthesis of novel polymeric materials with tailored mechanical and thermal properties. These materials exhibit potential applications in high-performance composites, adhesives, and coatings, where traditional polymers may fall short due to limitations in durability or functionality.

Another area of active research involves the use of this compound as a chiral auxiliary in asymmetric synthesis. The pyrrolidine ring provides a rigid chiral environment that can be exploited to induce high enantioselectivity in various organic transformations. This has implications for the production of optically active pharmaceuticals, where precise control over stereochemistry is essential.

From an environmental perspective, researchers have also examined the biodegradability and eco-toxicity profiles of CAS No 2168208-63-5. Initial findings suggest that under controlled conditions, the compound undergoes gradual degradation via hydrolytic pathways, minimizing its long-term impact on ecosystems. However, further studies are required to fully understand its behavior under various environmental conditions.

In summary, tert-butyl 3-(2-(fluorosulfonyl)ethyl)pyrrolidine-1-carboxylate, or CAS No 2168208-63-5, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for chemists seeking to push the boundaries of synthetic chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.